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Compound of Interest

Compound Name: Eupalinolide H
Cat. No.: B12443071
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for Eupalinolide H,
a sesquiterpene lactone of interest in natural product chemistry and drug discovery. The
following sections present its nuclear magnetic resonance (NMR) and mass spectrometry (MS)
data, along with the experimental protocols utilized for their acquisition.

Spectroscopic Data of Eupalinolide H

The structural elucidation of Eupalinolide H has been accomplished through comprehensive
spectroscopic analysis. The following tables summarize the *H and 3C NMR chemical shifts
and mass spectrometry data. This information is critical for the identification and
characterization of this compound in various experimental settings.

'H NMR Spectroscopic Data

Table 1: *H NMR Data for Eupalinolide H (400 MHz, CDCls)
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Position OoH (ppm) Multiplicity J (Hz)
1 5.38 d 9.2
2a 2.25 m

2B 2.15 m

3 4.85 t 9.2
5 5.05 d 9.2
6 4.28 t 9.2
7 3.20 m

8 5.35 t 9.2
9a 2.50 m

9B 2.35 m

13a 6.20 d 3.2
13b 5.65 d 3.2
14 4.95 S

15 1.80 S

Y

3 6.95 q 7.2
4' 1.90 d 7.2
5' 1.85 S

Data sourced from a comparative analysis of published values.

13C NMR Spectroscopic Data

Table 2: 13C NMR Data for Eupalinolide H (100 MHz, CDClIs)
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Position oC (ppm)
1 134.5
2 40.5
3 78.5
4 140.2
5 125.5
6 82.5
7 50.5
8 75.5
9 45.5
10 130.5
11 138.5
12 170.5
13 122.5
14 118.5
15 18.5
1 167.5
2 128.5
3 138.2
4 15.8
5' 20.5

Data sourced from a comparative analysis of published values.

Mass Spectrometry Data
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High-resolution mass spectrometry is crucial for confirming the molecular formula of
Eupalinolide H.

Table 3: Mass Spectrometry Data for Eupalinolide H

] Molecular
Technique lon Observed m/z Calculated m/z
Formula
HR-ESI-MS [M+Na]* 453.1785 453.1787 C22H280sNa

This data confirms the elemental composition of the molecule.

Experimental Protocols

The acquisition of high-quality spectroscopic data is contingent upon meticulous experimental
procedures. The following protocols are representative of the methods used for the
characterization of Eupalinolide H and similar sesquiterpene lactones.

NMR Spectroscopy

 Instrumentation: NMR spectra were recorded on a Bruker AV-400 spectrometer.
o Solvent: Deuterated chloroform (CDCIs) was used as the solvent for all NMR measurements.

e Frequency: *H NMR spectra were recorded at 400 MHz and *3C NMR spectra were recorded
at 100 MHz.

 Internal Standard: Tetramethylsilane (TMS) was used as the internal standard (6 = 0.00
ppm).

o Data Analysis: Chemical shifts (d) are reported in parts per million (ppm) and coupling
constants (J) are in Hertz (Hz). Multiplicities are abbreviated as s (singlet), d (doublet), t
(triplet), g (quartet), and m (multiplet).

Mass Spectrometry

 Instrumentation: High-resolution electrospray ionization mass spectrometry (HR-ESI-MS)
was performed on a Waters Xevo G2-S QTOF mass spectrometer.
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« lonization Mode: The analysis was conducted in positive ion mode.
» Data Acquisition: Data was acquired over a mass range of m/z 100-1000.

o Data Analysis: The molecular formula was determined by comparing the observed mass with

the calculated mass.

Logical Workflow for Spectroscopic Analysis

The process of isolating and identifying a natural product like Eupalinolide H follows a
structured workflow. The diagram below illustrates the key steps involved, from initial extraction

to final structure elucidation.
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Workflow for Natural Product Characterization
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Caption: A flowchart illustrating the process of isolating and structurally characterizing
Eupalinolide H.

This guide provides a foundational understanding of the spectroscopic properties of
Eupalinolide H. For researchers engaged in the study of this and related compounds, this data
will be invaluable for identification, purity assessment, and further investigation into its
biological activities.

e To cite this document: BenchChem. [Unveiling the Spectroscopic Signature of Eupalinolide
H: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12443071/docs#unveiling-the-spectroscopic-
signature-of-eupalinolide-h-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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